
An In-depth Technical Guide to 3,4-Diethylhexa-
1,5-diene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Diethylhexa-1,5-diene

Cat. No.: B15472069 Get Quote

This guide provides essential molecular information for 3,4-Diethylhexa-1,5-diene, a key

compound for researchers and professionals in drug development and chemical synthesis.

Molecular Data Summary
The fundamental properties of 3,4-Diethylhexa-1,5-diene are detailed below. This information

is critical for experimental design, reaction stoichiometry, and analytical characterization.

Property Value

Molecular Formula C₁₀H₁₈[1][2]

Molecular Weight 138.25 g/mol [3][4]

Alternate Names 3,4-diethyl-1,5-hexadiene[1][2]

Synthesis and Experimental Considerations
While detailed experimental protocols are beyond the scope of this immediate guide, the

synthesis of 3,4-Diethylhexa-1,5-diene is a subject of interest in organic chemistry. The logical

workflow for a typical synthesis and characterization is outlined in the diagram below. This

process generally involves a coupling reaction, followed by purification and subsequent

analytical verification to confirm the structure and purity of the compound.
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Caption: A generalized workflow for the synthesis and analysis of 3,4-Diethylhexa-1,5-diene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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